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Compound of Interest

Compound Name: 4-Decene

Cat. No.: B1167543 Get Quote

An In-depth Technical Guide to 4-Decene for Researchers and Drug Development

Professionals

Introduction
4-Decene is an unsaturated hydrocarbon with the chemical formula C10H20. It belongs to the

alkene family and exists as two geometric isomers, cis (Z) and trans (E), depending on the

arrangement of the carbon chains around the double bond. This guide provides a

comprehensive overview of the chemical and physical properties of 4-decene, its isomers, and

relevant experimental protocols.

Chemical Identification
The isomers of 4-decene are distinguished by their unique CAS numbers and IUPAC names.

Isomer IUPAC Name CAS Number

cis-4-Decene (Z)-dec-4-ene 19398-88-0[1][2][3][4][5][6]

trans-4-Decene (E)-dec-4-ene 19398-89-1[7][8][9][10]

4-Decene (mixture) dec-4-ene 19689-18-0[11][12]

Physicochemical Properties
The physical and chemical properties of cis- and trans-4-decene are summarized below. These

properties are crucial for designing experimental conditions and understanding the compound's
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behavior in various applications.

Property cis-4-Decene trans-4-Decene

Molecular Formula C10H20[1][3][6] C10H20[7][8][9][10]

Molecular Weight 140.27 g/mol [1][2] 140.27 g/mol [9]

Density 0.749 g/cm³[1] 0.749 g/cm³

Boiling Point 169 °C at 760 mmHg[1] 169 °C at 760 mmHg

Flash Point 45.5 °C[1] 45.5 °C

Refractive Index 1.43[1] 1.424 (at 20°C)

LogP 3.923[1] 3.923

Experimental Protocols
Synthesis of cis-4-Decene[14]
A general procedure for the synthesis of cis-4-decene involves a copper-catalyzed reaction.

Materials:

Cu(OAc)2·H2O (5 mol%)

IPr·HCl (5 mol%)

t-BuOK (10 mol%)

Solvent (1.0 mL)

PMHS (polymethylhydrosiloxane, 4.0 equiv)

Liquid alkyne (0.5 mmol)

t-BuOH (2.0 equiv)

1M NaOH aqueous solution or 1M TBAF in THF
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Ether

Procedure:

In a screw-capped reaction vial open to the air, add Cu(OAc)2·H2O (5.0 mg, 5 mol%) and

IPr·HCl (10.6 mg, 5 mol%).

Move the vial into a glove box and add t-BuOK (5.6 mg, 10 mol%) and the solvent (1.0 mL).

Remove the vial from the glove box and connect it to an argon line.

Heat the mixture to 50°C and stir for 1 hour.

Add PMHS (131 mg, 4.0 equiv) dropwise and stir for an additional 30 minutes.

Adjust the mixture to the specified reaction temperature.

Add the liquid alkyne (0.5 mmol) and t-BuOH (74 mg, 2.0 equiv) dropwise.

Stir the mixture for a specified period.

Hydrolyze the reaction mixture by adding 1M NaOH aqueous solution (2 mL) or 1M TBAF in

THF (2 mL) at 0°C.

Extract the mixture with ether (3 x 2 mL).

Evaporate the solvent to obtain the crude product.

Purify the crude product by silica gel chromatography.

Visualizations
Synthesis Workflow for cis-4-Decene
The following diagram illustrates the key steps in the synthesis of cis-4-Decene.
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Caption: Workflow for the synthesis of cis-4-Decene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [4-Decene CAS number and IUPAC name].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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